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Compound of Interest

Compound Name: IRS-1 Peptide, FAM labeled

Cat. No.: B12390626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Insulin Receptor Substrate 1 (IRS-1) is a key scaffolding protein in the insulin and insulin-like

growth factor (IGF-1) signaling pathways, playing a crucial role in cellular metabolism, growth,

and survival.[1][2][3] Dysregulation of IRS-1 signaling is implicated in various metabolic

diseases, including type 2 diabetes and cancer.[3][4] The study of IRS-1 dynamics and its

interactions with downstream signaling partners in living cells is therefore of paramount

importance for understanding disease pathogenesis and for the development of novel

therapeutics.

This application note provides a detailed protocol for the use of a 5-FAM (5-

Carboxyfluorescein) labeled IRS-1 peptide for live-cell imaging applications. Fluorescein (FAM)

is a widely used green fluorescent dye suitable for various imaging applications due to its high

quantum yield and water solubility.[5][6] The provided protocols cover cell preparation, peptide

delivery, live-cell imaging, and data analysis, enabling researchers to visualize and quantify the

intracellular behavior of the IRS-1 peptide.

Product Specifications
The FAM-labeled IRS-1 peptide described in this protocol possesses the following sequence:

5-FAM-Lys-Lys-Ser-Arg-Gly-Asp-Tyr-Met-Thr-Met-Gln-Ile-Gly-NH2.[4]
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Property Value Reference

Fluorophore 5-Carboxyfluorescein (FAM) [4][6]

Excitation Maximum (Ex max) ~495 nm [5][7]

Emission Maximum (Em max) ~517 nm [5][7]

Molecular Formula C84H118N20O25S2 [4]

Molecular Weight 1872.08 g/mol [4]

Peptide Sequence
Lys-Lys-Ser-Arg-Gly-Asp-Tyr-

Met-Thr-Met-Gln-Ile-Gly-NH2
[4]

Signaling Pathway
The IRS-1 protein is a central node in the insulin signaling cascade. Upon insulin binding to its

receptor, the receptor undergoes autophosphorylation, creating docking sites for IRS-1.[1][3]

The activated insulin receptor then phosphorylates multiple tyrosine residues on IRS-1.[3][7]

These phosphorylated tyrosines serve as binding sites for various downstream effector proteins

containing Src homology 2 (SH2) domains, such as Phosphoinositide 3-kinase (PI3K) and

Grb2.[1][7][8] This leads to the activation of two major signaling pathways: the PI3K/Akt

pathway, which is primarily involved in metabolic effects, and the Ras/MAPK pathway, which is

mainly associated with cell growth and differentiation.[3]
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Figure 1: Simplified IRS-1 Signaling Pathway.
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Experimental Workflow
The overall workflow for live-cell imaging with the FAM-labeled IRS-1 peptide involves several

key stages, from cell culture to image analysis.

1. Cell Culture
(e.g., HeLa, HEK293)

2. Peptide Delivery
(e.g., Transfection Reagent)

3. Live-Cell Imaging
(Confocal Microscopy)

4. Image Processing
(Background Subtraction)

5. Quantitative Data Analysis
(Intensity, Localization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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